Cas no 2138334-30-0 (1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl-
• CAS No: 2138334-30-0
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5269053
• Update Time: 2025-06-08

1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl-

• Inchi： 1S/C11H15N5/c12-9-6-14-11-8(10(9)13)5-15-16(11)7-3-1-2-4-7/h5-7H,1-4,12H2,(H2,13,14)
• InChI Key： OFEAYOQDZRNUEO-UHFFFAOYSA-N
• SMILES： C12N(C3CCCC3)N=CC1=C(N)C(N)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl-

1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl (CAS No. 2138334-30-0): A Comprehensive Overview

1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl (CAS No. 2138334-30-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of this compound.

The structure of 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl is characterized by a pyrazolopyridine core with a cyclopentyl substituent at the 1-position and diamine functionalities at the 4 and 5 positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The cyclopentyl group enhances the lipophilicity and metabolic stability of the compound, while the diamine functionalities provide opportunities for further derivatization and optimization.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl has been reported in several studies. One common approach involves the condensation of a cyclopentyl-substituted pyrazole with an appropriate pyridine derivative followed by reduction to form the diamine. This method offers high yields and good selectivity, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve efficiency and reduce environmental impact.

In terms of biological properties, 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been found to inhibit kinases such as JAK (Janus Kinase) and ABL (Abelson Tyrosine Kinase), which are implicated in several diseases including cancer and autoimmune disorders. The compound's ability to modulate these pathways makes it a valuable lead for drug discovery efforts.

Recent research has further elucidated the mechanisms underlying the biological activity of 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl. In a study published in the Journal of Medicinal Chemistry, researchers investigated its effects on cell proliferation and apoptosis in cancer cell lines. The results indicated that the compound effectively induced cell cycle arrest and apoptosis in a dose-dependent manner. Additionally, it exhibited selective toxicity towards cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

Another area of interest is the compound's pharmacokinetic profile. Preclinical studies have shown that 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl has favorable pharmacokinetic properties such as good oral bioavailability and low clearance rates. These characteristics are crucial for its development as an oral therapeutic agent. Ongoing research is focused on optimizing its pharmacokinetic parameters to enhance its therapeutic index.

The safety profile of 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl is also being extensively evaluated. Toxicology studies have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. However, further investigations are necessary to ensure its safety in human subjects before advancing to clinical trials.

In conclusion, 1H-Pyrazolo[3,4-b]pyridine-4,5-diamine, 1-cyclopentyl (CAS No. 2138334-30-0) represents a promising candidate for drug development due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from preclinical and clinical studies, this compound may pave the way for novel treatments in various disease areas.